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Compound of Interest

Compound Name:
4'-Methoxy-[1,1'-biphenyl]-4-

carbonitrile

Cat. No.: B1360019 Get Quote

An In-depth Technical Guide to 4'-Methoxy-[1,1'-biphenyl]-4-carbonitrile

Introduction
4'-Methoxy-[1,1'-biphenyl]-4-carbonitrile is a bi-functional organic compound that has

garnered significant interest within the scientific community. Its unique structure, featuring a

biphenyl core functionalized with a methoxy group and a nitrile group at opposite ends, imparts

a distinct set of physicochemical properties. This guide serves as a comprehensive technical

resource for researchers, chemists, and professionals in drug development, providing in-depth

information on its molecular attributes, synthesis, characterization, applications, and safe

handling. The insights provided herein are grounded in established scientific literature and aim

to facilitate a deeper understanding of this versatile chemical entity.

Core Molecular Attributes
A precise understanding of the fundamental molecular characteristics of 4'-Methoxy-[1,1'-
biphenyl]-4-carbonitrile is essential for its application in research and synthesis.

Chemical Identity
The compound is known by several names in chemical literature and databases, which can be

crucial for exhaustive literature searches.

Common Name: 4'-Methoxy-[1,1'-biphenyl]-4-carbonitrile
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Synonyms: 4-Cyano-4'-methoxybiphenyl, 4-(4-methoxyphenyl)benzonitrile, 4'-Methoxy-4-

cyanobiphenyl[1][2]

CAS Number: 58743-77-4[2][3]

IUPAC Name: 4-(4-methoxyphenyl)benzonitrile[1][2]

Molecular Formula and Weight
The elemental composition and mass are defining characteristics of the molecule.

Molecular Formula: C₁₄H₁₁NO[1][2][3][4][5]

Molecular Weight: 209.24 g/mol [2][3][5]

Exact Mass: 209.084064 g/mol [2][4]

Structural Information
The spatial arrangement of atoms and functional groups dictates the molecule's reactivity and

physical properties. The structure consists of two phenyl rings linked together. One ring is

substituted with a nitrile (-C≡N) group at the 4-position, and the other is substituted with a

methoxy (-OCH₃) group at the 4'-position.

Caption: 2D Structure of 4'-Methoxy-[1,1'-biphenyl]-4-carbonitrile.

Physicochemical Properties
The physical and chemical properties determine the compound's behavior in various solvents

and its suitability for specific applications. It typically appears as a white crystalline solid.[6]
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Property Value Source

Melting Point 93-95 °C [7]

Boiling Point ~380 °C (Predicted) [6]

Polar Surface Area 33.02 Å² [1]

Solubility
Soluble in organic solvents like

ethanol and dimethyl sulfoxide.
[6]

LogP 3.11 (Predicted) [1]

Refractive Index 1.599 (Predicted) [1]

Synthesis and Characterization
The reliable synthesis and rigorous characterization of 4'-Methoxy-[1,1'-biphenyl]-4-
carbonitrile are paramount for its use in research and development.

Synthetic Pathway: Suzuki Cross-Coupling
A prevalent and efficient method for synthesizing biphenyl compounds is the palladium-

catalyzed Suzuki cross-coupling reaction. This reaction forms a carbon-carbon bond between

an aryl halide and an arylboronic acid. For the synthesis of 4'-Methoxy-[1,1'-biphenyl]-4-
carbonitrile, this typically involves the reaction of (4-cyanophenyl)boronic acid with 4-

bromoanisole or 4-iodoanisole.

Caption: Workflow for Suzuki Cross-Coupling Synthesis.

Experimental Protocol: Suzuki Coupling Synthesis
The following is a generalized protocol based on procedures found in the literature for Suzuki

cross-coupling reactions.[8]

Reactor Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add (4-cyanophenyl)boronic acid (1.5 equivalents), a palladium catalyst (e.g.,

Tetrakis(triphenylphosphine)palladium(0), 0.05 equivalents), and a base (e.g., potassium

carbonate, 2.0 equivalents).
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Solvent Addition: Add a suitable solvent system, such as a mixture of toluene and water

(e.g., 4:1 ratio), to the flask.

Reactant Addition: Add 4-bromoanisole (1.0 equivalent) to the reaction mixture.

Inert Atmosphere: Purge the flask with an inert gas (e.g., nitrogen or argon) for 10-15

minutes to remove oxygen, which can deactivate the catalyst.

Reaction: Heat the mixture to reflux (typically 80-100 °C) with vigorous stirring. Monitor the

reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

The reaction is typically complete within 5-24 hours.

Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with an

organic solvent like ethyl acetate and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the

solvent under reduced pressure. The crude product is then purified, typically by column

chromatography on silica gel or recrystallization, to yield the pure 4'-Methoxy-[1,1'-
biphenyl]-4-carbonitrile.

Spectroscopic Analysis
Confirmation of the synthesized product's identity and purity is achieved through various

spectroscopic methods.

¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum provides information about

the hydrogen atoms in the molecule. Expected signals would include doublets in the

aromatic region (around 7.0-7.7 ppm) corresponding to the protons on the two phenyl rings,

and a singlet around 3.8 ppm for the three protons of the methoxy group.[7]

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): This technique identifies the different

carbon environments. The spectrum would show distinct signals for the aromatic carbons,

the nitrile carbon (typically downfield), and the methoxy carbon (around 55 ppm).[4][8]

Mass Spectrometry (MS): This analysis confirms the molecular weight of the compound. The

exact mass measurement should correspond to the calculated value of 209.084 Da.[2][4]
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Applications in Research and Development
The unique arrangement of functional groups in 4'-Methoxy-[1,1'-biphenyl]-4-carbonitrile
makes it a valuable intermediate in several high-technology and pharmaceutical fields.

Chemical Intermediate
The compound serves as a crucial building block in organic synthesis.[6] The nitrile and

methoxy groups can be chemically modified to introduce other functionalities, making it a

versatile precursor for more complex molecules. It is particularly relevant in the synthesis of

liquid crystals and materials for organic light-emitting diodes (OLEDs), where the rigid biphenyl

core and polar functional groups are advantageous.

Relevance in Medicinal Chemistry
The biphenyl scaffold is a common structural motif in many approved drugs. The methoxy

group is also prevalent in drug molecules, where it can improve metabolic stability, enhance

binding to target proteins, and favorably modify physicochemical properties like solubility and

cell permeability.[9] While 4'-Methoxy-[1,1'-biphenyl]-4-carbonitrile itself is not typically a

final drug product, it serves as a key intermediate in the synthesis of active pharmaceutical

ingredients (APIs).[6][10] Its structure is found within a broad category of 4-methoxyphenyl

compounds that includes numerous biologically active molecules.[11]

Safety and Handling
Adherence to proper safety protocols is crucial when working with any chemical compound.

General Handling: Use in a well-ventilated area. Avoid breathing dust, fumes, or vapors.

Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat.[12][13][14]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[12][15]

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes. Seek medical

attention if irritation persists.[12]
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Skin Contact: Wash off with soap and plenty of water. Get medical advice if skin irritation

occurs.[12]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[12]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.[16]

Conclusion
4'-Methoxy-[1,1'-biphenyl]-4-carbonitrile is a well-defined chemical compound with a

molecular weight of 209.24 g/mol . Its synthesis is reliably achieved through established

methods like the Suzuki cross-coupling, and its structure is confirmed by standard

spectroscopic techniques. The compound's utility as a chemical intermediate in materials

science and, most notably, in the synthesis of complex molecules for drug discovery,

underscores its importance to the scientific research community. Proper handling and storage

are essential to ensure safety in the laboratory. This guide provides a foundational technical

overview to support the work of researchers and developers utilizing this versatile molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.combi-blocks.com/msds/QH-6166.pdf
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=H0767&langSelector=en&selectedCountry=KR
https://www.spectrumchemical.com/media/sds/M2280_AGHS.pdf
https://www.benchchem.com/product/b1360019#4-methoxy-1-1-biphenyl-4-carbonitrile-molecular-weight
https://www.benchchem.com/product/b1360019#4-methoxy-1-1-biphenyl-4-carbonitrile-molecular-weight
https://www.benchchem.com/product/b1360019#4-methoxy-1-1-biphenyl-4-carbonitrile-molecular-weight
https://www.benchchem.com/product/b1360019#4-methoxy-1-1-biphenyl-4-carbonitrile-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1360019?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

